5-(Piperazin-1-YL)furan-2-carbaldehyde

• IUPAC Name: 5-piperazin-1-ylfuran-2-carbaldehyde
• InChI: InChI=1S/C9H12N2O2/c12-7-8-1-2-9(13-8)11-5-3-10-4-6-11/h1-2,7,10H,3-6H2
• InChI Key: ZNKMSGPIGUSWNY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC=C(O2)C=O
• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Piperazin-1-yl)furan-2-carbaldehyde typically involves the reaction of furan-2-carbaldehyde with piperazine under specific conditions. One common method includes:

Starting Materials: Furan-2-carbaldehyde and piperazine.

Reaction Conditions: The reaction is usually carried out in a solvent such as ethanol or methanol, under reflux conditions.

Catalysts: Sometimes, a base such as sodium hydroxide is used to facilitate the reaction.

Purification: The product is purified through recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of 5-(Piperazin-1-yl)furan-2-carbaldehyde may involve continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized for large-scale production, including temperature control, solvent recycling, and efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

5-(Piperazin-1-yl)furan-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions, where one of the nitrogen atoms is substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base.

Major Products Formed

Oxidation: 5-(Piperazin-1-yl)furan-2-carboxylic acid.

Reduction: 5-(Piperazin-1-yl)furan-2-methanol.

Substitution: Various substituted piperazine derivatives.

Scientific Research Applications

5-(Piperazin-1-yl)furan-2-carbaldehyde has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Biological Studies: The compound is used in the study of enzyme inhibitors and receptor binding assays.

Materials Science: It is explored for its potential in creating novel polymers and materials with specific electronic properties.

Chemical Synthesis: It serves as a building block for the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of 5-(Piperazin-1-yl)furan-2-carbaldehyde depends on its application. In medicinal chemistry, it may act as an enzyme inhibitor or receptor ligand. The piperazine ring can interact with biological targets, while the furan ring and aldehyde group provide additional binding interactions. The exact molecular targets and pathways involved vary based on the specific application and compound derivatives.

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 5-(Piperazin-1-YL)furan-2-carbaldehyde
• CAS Number : 1094311-40-6
• Molecular Formula : C₉H₁₂N₂O₂
• Molecular Weight : 180.20 g/mol
• Structure : Features a furan-2-carbaldehyde core substituted at the 5-position with a piperazine ring .

Key Characteristics :

• The piperazine moiety introduces basicity and hydrogen-bonding capability, which are advantageous in pharmaceutical design.
• The aldehyde group (-CHO) offers a reactive site for further chemical modifications, such as condensation or nucleophilic additions.

Structural and Functional Group Variations

The furan-2-carbaldehyde scaffold is versatile, with substituents significantly influencing physicochemical and biological properties. Below is a comparative analysis of key derivatives:

Table 1: Structural Comparison of Furan-2-carbaldehyde Derivatives

Compound	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features	References
5-(Piperazin-1-YL)furan-2-carbaldehyde	Piperazin-1-yl	C₉H₁₂N₂O₂	180.20	Basic piperazine ring; potential for pharmaceutical interactions.
5-(4-Nitrophenyl)furan-2-carbaldehyde	4-Nitrophenyl	C₁₁H₇NO₄	217.18	Electron-withdrawing nitro group; high thermodynamic stability.
5-(Hydroxymethyl)furan-2-carbaldehyde	Hydroxymethyl	C₆H₆O₃	126.11	Polar hydroxymethyl group; natural product (Maillard reaction, traditional medicine).
5-(3-Methoxypiperidin-1-yl)furan-2-carbaldehyde	3-Methoxypiperidin-1-yl	C₁₁H₁₅NO₃	209.24	Methoxy group enhances lipophilicity; bulkier substituent.

Thermodynamic and Stability Properties

Nitrophenyl Derivatives

• 5-(2/3/4-Nitrophenyl)-furan-2-carbaldehydes :
  • Thermodynamic Data : Standard enthalpies of sublimation (ΔsubH°) range from 90–110 kJ/mol, with evaporation enthalpies (ΔvapH°) between 70–85 kJ/mol. These values reflect strong intermolecular interactions due to nitro groups .
  • Applications : High thermal stability makes them suitable for high-temperature synthesis processes. The nitro group aids in crystallization and purification .

Hydroxymethyl Derivative (HMF)

• 5-(Hydroxymethyl)furan-2-carbaldehyde :
  • Natural Occurrence : Found in traditional Chinese medicine (e.g., Sān Zǐ Yǎng Qīn Tang) and as a Maillard reaction product in foods .
  • Reactivity : The hydroxymethyl group increases polarity, enhancing solubility in aqueous systems. This contrasts with the lipophilic nitrophenyl derivatives.

Methoxypiperidine Derivative

• 5-(3-Methoxypiperidin-1-yl)furan-2-carbaldehyde: Physicochemical Impact: The methoxy group on the piperidine ring increases molecular weight (209.24 vs.

Biological Activity

5-(Piperazin-1-YL)furan-2-carbaldehyde is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, including its mechanisms of action, efficacy against various cell lines, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a furan ring substituted with a piperazine moiety, which is known for its ability to interact with various biological targets. The structural formula can be represented as follows:

$$\text{C}_{10}\text{H}_{12}\text{N}_2\text{O}$$

This structure contributes to its diverse biological activities, particularly in anticancer and antimicrobial applications.

Research indicates that 5-(Piperazin-1-YL)furan-2-carbaldehyde exhibits its biological effects primarily through:

• Inhibition of Cell Viability : It has been shown to inhibit cell viability in various cancer cell lines, notably breast cancer (MCF-7) cells. The compound's IC50 values range from 5.9 µM to 61.4 µM depending on the structural modifications made to the piperazine moiety .
• Targeting Protein Phosphorylation : The compound has been investigated for its ability to modulate phosphorylation pathways, particularly involving BAD (Bcl-2-associated death promoter), which is crucial in apoptosis regulation .

Biological Activity Data

A summary of the biological activity data for 5-(Piperazin-1-YL)furan-2-carbaldehyde is presented below:

Cell Line	IC50 (µM)	Mechanism
MCF-7	5.9 - 61.4	Inhibition of cell viability
MCF10A	33.8 - 110.6	Selective toxicity
Other Cancer Lines	Varies	Modulation of apoptosis pathways

Case Studies and Research Findings

• Anticancer Activity : A study highlighted the compound's efficacy against MCF-7 cells, where it induced apoptosis by downregulating pBAD at Ser99 without altering total BAD levels . This suggests a targeted mechanism that could be exploited for therapeutic purposes.
• Antimicrobial Properties : Although specific studies on antimicrobial activity were limited, related compounds derived from similar structures have demonstrated significant antimicrobial effects against both Gram-positive and Gram-negative bacteria . This suggests potential applications in treating infections.
• In Silico Analysis : Computational studies indicated favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles for derivatives of this compound, suggesting low hepatotoxicity and good bioavailability .